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Compound of Interest

Compound Name: Santonic acid

Cat. No.: B1214038

This guide provides an in-depth overview of santonic acid, a significant sesquiterpenoid
derivative, for researchers, scientists, and professionals in drug development. It covers its
chemical identity, physicochemical properties, detailed synthesis protocols, and the mechanism
of its formation.

Chemical Identity and Nomenclature

Santonic acid is a complex organic molecule containing both carboxylic acid and ketone
functionalities. While it can be referred to by different systematic names, the most prevalent in
scientific literature are presented below. There are also two CAS numbers associated with this
compound, with 510-35-0 being the more commonly cited.
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Identifier Value

CAS Number 510-35-0[1][2][3][4][5]

34167-05-0[6]

(2S)-2-[(1S,2S,5S,6R,8R)-1,5-dimethyl-4,7-
IUPAC Name 1 dioxo-8-tricyclo[4.4.0.02,8]decanyl]propanoic
acid[5]

(0S,1R,3aS,4R,5S,7aS)-Octahydro-a,3a,5-
IUPAC Name 2 trimethyl-6,8-dioxo-1,4-methano-1H-indene-1-

acetic acid[1]

(-)-Santonic acid, hexahydro-a,3a,5-trimethyl-
Other Names . _ o
6,8-dioxo-1,4-methanoindan-1-acetic acid[1]

Molecular Formula C15H2004[1][6]

Molecular Weight 264.32 g/mol [1][6]

Physicochemical Properties

The following table summarizes the key physicochemical properties of santonic acid.

Property Value

Melting Point 170-172 °CJ[1]

Boiling Point 285 °C at 15 mmHg[1]

Optical Rotation [a]D2° -74.0° (in chloroform)[1]

Soluble in 190 parts of water at 17 °C. Freely
Solubility soluble in alcohol, chloroform, ether, and glacial

acetic acid.[1]

Colorless, shining, flattened, prismatic
Appearance
crystals[7]

Synthesis of Santonic Acid
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The most established method for the preparation of santonic acid is through the base-
catalyzed hydrolysis and subsequent skeletal rearrangement of a-santonin. This transformation
was famously elucidated by R. B. Woodward and his colleagues in 1948.

Experimental Protocol: Conversion of a-Santonin to
Santonic Acid

The following protocol is based on the work of Woodward et al. and is a standard method for
the synthesis of santonic acid.

Materials:

a-Santonin

Potassium hydroxide (or other strong base)

Water

Hydrochloric acid (concentrated)

Apparatus for heating under reflux

Standard laboratory glassware for filtration and crystallization
Procedure:

» A solution of a-santonin is prepared in an aqueous solution of a strong base, typically
potassium hydroxide.

e The mixture is heated under reflux for several hours. During this time, the lactone ring of
santonin undergoes hydrolysis, and a complex, multi-step rearrangement of the carbon
skeleton occurs.

 After the reaction is complete, the solution is cooled to room temperature.

e The cooled reaction mixture is then acidified by the slow addition of concentrated
hydrochloric acid. This protonates the carboxylate intermediate, leading to the precipitation of
santonic acid.
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e The crude santonic acid is collected by filtration and washed with cold water to remove any
inorganic impurities.

o Further purification can be achieved by recrystallization from a suitable solvent, such as
water or an alcohol-water mixture, to yield pure, crystalline santonic acid.

Reaction Mechanism and Visualization

The conversion of a-santonin to santonic acid is a classic example of a molecular
rearrangement. The process is initiated by the nucleophilic attack of a hydroxide ion on the
lactone carbonyl of santonin. This is followed by a series of bond migrations and
tautomerization steps, ultimately leading to the stable, rearranged structure of santonic acid.

The following diagram illustrates the key steps in the synthesis of santonic acid from a-
santonin.

Starting Material Reaction Steps Final Product
v Intermediate Formation Rearranged Intermediate
a-Santonin Bals_:; ;glt;gszed Rea?rﬁgﬁment Acidification Santonic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of santonic acid from a-santonin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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